Cas no 42711-75-1 (3-Hydroxyadamantane-1-carboxylic acid)

• Product Name: 3-Hydroxyadamantane-1-carboxylic acid
• CAS No: 42711-75-1
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD00193929
• CID: 55596
• PubChem ID: 24885447
• Update Time: 2025-06-14

3-Hydroxyadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyadamantane-1-carboxylic acid
• 3-Hydroxy--1-Amantane Carboxylic Acid
• 3-Hydroxy-1-adamantanecarboxylic acid
• 1-Carboxy-3-adamantanol
• 1-Hydroxy-3-Adamantane Carboxylic Acid
• 1-Adamantanecarboxylicacid, 3-hydroxy- (7CI)
• 3-Carboxy-1-hydroxyadamantane
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-hydroxy-
• 3-Hydroxy-1-Adamantane Carboxylic Acid
• 3-Hydroxy-adamantane-1-carboxylic acid
• 3-hydroxyadamantanecarboxylic acid
• 3-hydroxytricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• 3-hydroxy-tricyclo[
• BAS 02748126
• 3-carboxy-1-adamantanol
• Maybridge1_002102
• 3-Carboxyadamantan-1-ol
• Cambridge id 5133755
• Oprea1_212876
• Oprea1_756687
• CBDivE_00
• CBDivE_002740
• KSC235O2T
• 1-hydroxy-3-carboxyadamantane
• 3-Hydroxy-1-AdaMantaneCarboxylicAcid

• MDL： MFCD00193929
• Inchi： 1S/C11H16O3/c12-9(13)10-2-7-1-8(3-10)5-11(14,4-7)6-10/h7-8,14H,1-6H2,(H,12,13)
• InChI Key： CJJMAWPEZKYJAP-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)CC(C(=O)O)(C3)C2

Computed Properties

• Exact Mass: 196.11000
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: solid
• Density: 1.419
• Melting Point: 203-207 °C
• Boiling Point: 357.2°C at 760 mmHg
• Flash Point: 357.2 °C at 760 mmHg
• Refractive Index: 1.638
• PSA: 57.53000
• LogP: 1.40230
• Solubility: Not determined

3-Hydroxyadamantane-1-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Hydroxyadamantane-1-carboxylic acid

3-Hydroxyadamantane-1-carboxylic acid (CAS No. 42711-75-1): A Versatile Building Block in Pharmaceutical and Material Science

3-Hydroxyadamantane-1-carboxylic acid (CAS 42711-75-1) is a highly functionalized adamantane derivative that has garnered significant attention in both pharmaceutical research and advanced material applications. This compound, characterized by its unique adamantane backbone and carboxylic acid and hydroxyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules and specialty polymers. Its structural rigidity and chemical stability make it a valuable scaffold for drug design, particularly in targeting neurological disorders and metabolic diseases, which are among the most searched health topics in recent years.

The adamantane core of 3-Hydroxyadamantane-1-carboxylic acid is renowned for its lipophilicity and ability to enhance blood-brain barrier penetration, a property highly sought after in CNS drug development. Researchers are increasingly exploring its potential in designing neuroprotective agents and anti-inflammatory compounds, aligning with the growing public interest in brain health and longevity science. Recent studies have also investigated its role in modulating enzyme activity, particularly in carbohydrate metabolism, making it relevant to diabetes research—a topic frequently queried in scientific databases.

Beyond pharmaceuticals, 42711-75-1 has emerged as a key monomer for constructing high-performance polymers. Its rigid structure contributes to thermal stability in polyamide resins and epoxy coatings, addressing industry demands for sustainable materials—a trending topic across engineering forums. The compound’s biocompatibility further enables applications in medical device coatings, a niche with rising Google search volumes due to increased focus on implant technologies.

Synthetic routes to 3-Hydroxyadamantane-1-carboxylic acid often involve catalytic oxidation of adamantane derivatives or regioselective functionalization strategies. Recent patents highlight improved methods using green chemistry principles—another hot search term—to minimize environmental impact. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques frequently discussed in academic search queries about compound purity verification.

The compound’s safety profile and regulatory status (non-hazardous per standard classifications) make it accessible for industrial-scale production. As the scientific community prioritizes molecular diversity for drug discovery—a recurring theme in AI-powered literature analysis—42711-75-1 continues to gain traction as a multifunctional building block. Its dual reactivity (acid and alcohol groups) enables diverse derivatization, a feature prominently mentioned in recent medicinal chemistry publications.

Future research directions may explore its supramolecular chemistry applications, particularly in host-guest systems—an area seeing increased search activity among nanotechnology enthusiasts. With the pharmaceutical industry increasingly adopting computational modeling (a top-searched methodology), 3-Hydroxyadamantane-1-carboxylic acid’s well-defined structure makes it an ideal candidate for in silico screening studies targeting protein-ligand interactions.